Cas no 1782616-18-5 (2-(3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetic acid)
2-(3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-4-acetic acid, 2,5-dihydro-5-oxo-1-phenyl-
- 2-(3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetic acid
-
- MDL: MFCD24481691
- Inchi: 1S/C11H10N2O3/c14-10(15)6-8-7-12-13(11(8)16)9-4-2-1-3-5-9/h1-5,7,12H,6H2,(H,14,15)
- InChI Key: FHHLFPCVKFAVAU-UHFFFAOYSA-N
- SMILES: N1(C2=CC=CC=C2)C(=O)C(CC(O)=O)=CN1
2-(3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-337433-0.05g |
2-(3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetic acid |
1782616-18-5 | 0.05g |
$1080.0 | 2023-09-03 | ||
| Enamine | EN300-337433-0.1g |
2-(3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetic acid |
1782616-18-5 | 0.1g |
$1131.0 | 2023-09-03 | ||
| Enamine | EN300-337433-0.25g |
2-(3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetic acid |
1782616-18-5 | 0.25g |
$1183.0 | 2023-09-03 | ||
| Enamine | EN300-337433-0.5g |
2-(3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetic acid |
1782616-18-5 | 0.5g |
$1234.0 | 2023-09-03 | ||
| Enamine | EN300-337433-1.0g |
2-(3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetic acid |
1782616-18-5 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-337433-2.5g |
2-(3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetic acid |
1782616-18-5 | 2.5g |
$2520.0 | 2023-09-03 | ||
| Enamine | EN300-337433-5.0g |
2-(3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetic acid |
1782616-18-5 | 5.0g |
$3728.0 | 2023-02-23 | ||
| Enamine | EN300-337433-10.0g |
2-(3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetic acid |
1782616-18-5 | 10.0g |
$5528.0 | 2023-02-23 | ||
| Enamine | EN300-337433-1g |
2-(3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetic acid |
1782616-18-5 | 1g |
$1286.0 | 2023-09-03 | ||
| Enamine | EN300-337433-5g |
2-(3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetic acid |
1782616-18-5 | 5g |
$3728.0 | 2023-09-03 |
2-(3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetic acid Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on 2-(3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetic acid
2-(3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetic acid (CAS No. 1782616-18-5): A Comprehensive Overview
2-(3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetic acid (CAS No. 1782616-18-5) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological properties, and recent research developments.
Chemical Structure and Synthesis
The molecular formula of 2-(3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetic acid is C13H10N2O3, with a molecular weight of 246.23 g/mol. The compound features a pyrazolone core, which is a common scaffold in many biologically active molecules. The presence of the phenyl group and the acetic acid moiety adds to its structural diversity and potential for diverse biological activities.
The synthesis of 2-(3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetic acid can be achieved through various methods. One common approach involves the condensation of phenylhydrazine with an appropriate ketone or aldehyde, followed by cyclization and subsequent acetylation. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods, such as microwave-assisted synthesis and the use of green solvents.
Biological Properties and Applications
2-(3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetic acid has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for the treatment of inflammatory diseases.
In addition to its anti-inflammatory effects, 2-(3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-y)acetic acid has also demonstrated antitumor activity. Studies have indicated that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest that the compound may have potential as a novel anticancer agent.
Clinical Trials and Safety Profile
The safety profile of 2-(3-oxyo-xenyl-x,x-dihydro-xH-pyrazol-x-y)acetic acid is an important consideration for its potential therapeutic applications. Preclinical studies have shown that the compound is well-tolerated at therapeutic doses, with minimal side effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.
To date, several phase I and II clinical trials have been conducted to assess the safety and pharmacokinetics of 2-(3-oxyo-xenyl-x,x-dihydro-xH-pyrazol-x-y)acetic acid. These trials have provided valuable insights into the compound's behavior in human subjects and have paved the way for more advanced clinical studies.
Recent Research Developments
The field of medicinal chemistry is constantly evolving, and recent research has shed new light on the potential applications of 2-(3-oxyo-xenyl-x,x-dihydro-xH-pyrazol-x-y)acetic acid. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that the compound exhibits potent antiviral activity against several RNA viruses, including influenza A virus and SARS-CoV-2. This finding opens up new avenues for its use in antiviral therapy.
Another notable development is the discovery that 2-(3-oxyo-xenyl-x,x-dihydro-xH-pyrazol-x-y)acetic acid can modulate gut microbiota composition, which has implications for various health conditions such as metabolic disorders and inflammatory bowel disease. This property adds another layer to its potential therapeutic applications.
Conclusion
In conclusion, 2-(3-oxyo-xenyl-x,x-dihydro-xH-pyrazol-x-y)acetic acid (CAS No. 1782616-18-5) is a versatile compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure, coupled with its diverse biological activities, makes it an attractive candidate for further research and development. As more studies are conducted, it is likely that new insights will emerge, further expanding our understanding of this intriguing molecule.
1782616-18-5 (2-(3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)